N-methyl-3-nitro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide

• IUPAC Name: N-methyl-3-nitro-N-[(1,3,5-trimethylpyrazol-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C14H18N4O4S/c1-10-14(11(2)17(4)15-10)9-16(3)23(21,22)13-7-5-6-12(8-13)18(19)20/h5-8H,9H2,1-4H3
• InChI Key: USKDUNCQCUQSSM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C)C)CN(C)S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C14H18N4O4S
• Molecular Weight: 338.38 g/mol

Description

N-methyl-3-nitro-N-[(1,3,5-trimethyl-1H-pyrazol-4-yl)methyl]benzenesulfonamide, also known as TNP-470, is a synthetic analog of fumagillin, a natural antibiotic produced by Aspergillus fumigatus. TNP-470 has been extensively studied for its potential as an anti-angiogenic agent in cancer therapy.

Scientific Research Applications

Anticancer and Antiviral Activities

• Anticancer and Anti-HCV Activities: Novel derivatives synthesized from celecoxib show potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. Notably, certain compounds exhibited significant anti-inflammatory and analgesic activities without causing tissue damage, suggesting potential for therapeutic development (Küçükgüzel et al., 2013).

Herbicidal Activity

• Herbicidal Applications: N-(2-pyrazolin-1-ylformyl) benzenesulfonamides form a new group of compounds with interesting herbicidal activity, specifically as post-emergence activity on dicotyledonous weed species, indicating potential agricultural applications (Eussen et al., 1990).

Antimicrobial and Anti-inflammatory Agents

• Synthesis and Bioactivity: A series of new 4-(3-(4-substitutedphenyl)-3a,4-dihydro-3H-indeno[1,2-c]pyrazol-2-yl) benzenesulfonamides were synthesized, showing interesting cytotoxic activities and strong inhibition of both human cytosolic isoforms hCA I and II, highlighting their potential as antimicrobial and anti-inflammatory agents (Gul et al., 2016).

Photosensitizing Agents for Photodynamic Therapy

• High Singlet Oxygen Quantum Yield: New zinc phthalocyanine substituted with benzenesulfonamide derivative groups exhibits remarkable potential for photodynamic therapy due to its good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield. These features make it a promising candidate for cancer treatment (Pişkin et al., 2020).

Chemical Synthesis and Molecular Docking

• Microwave-assisted Synthesis: A study on the microwave-assisted synthesis of N-(2-nitrophenyl)benzenesulfonamides highlighted an efficient approach yielding excellent yields. This method facilitated the preparation of pyrabactin analogues, demonstrating the role of innovative synthesis techniques in enhancing peroxidase activity in response to heavy metal stress (Huang et al., 2019).